Cas no 61563-29-9 (Isoquinoline, 8-chloro-7-methyl-)

• Product Name: Isoquinoline, 8-chloro-7-methyl-
• CAS No: 61563-29-9
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 474739
• PubChem ID: 21393807
• Update Time: 2025-04-19

Isoquinoline, 8-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 8-chloro-7-methylisoquinoline
• Isoquinoline, 8-chloro-7-methyl-
• SCHEMBL11744857
• DTXSID20612927
• ZIIYGEDISUAGLP-UHFFFAOYSA-N
• 61563-29-9

• Inchi： 1S/C10H8ClN/c1-7-2-3-8-4-5-12-6-9(8)10(7)11/h2-6H,1H3
• InChI Key： ZIIYGEDISUAGLP-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC2C=CN=CC=21

Computed Properties

• Exact Mass: 177.03464
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives